Cas no 1217851-16-5 (Levetiracetam-d3)

• Product Name: Levetiracetam-d3
• CAS No: 1217851-16-5
• MF: C₈H₁₄N₂O₂
• MW: 173.227447032928
• CID: 1078466
• PubChem ID: 45039653
• Update Time: 2025-11-02

Levetiracetam-d3 Chemical and Physical Properties

Names and Identifiers

• [2H3]-Levetiracetam
• Levetiracetam-d3 See L331503, or L331504
• (2S)-4,4,4-trideuterio-2-(2-oxopyrrolidin-1-yl)butanamide
• Levetiracetam-d3 (contains d0)
• Levetiracetam-d3 See L331503, or L331504
• Levetiracetam-d3
• (2S)-2-(2-oxopyrrolidin-1-yl)(4,4,4-?H?)butanamide
• (alphaS)-alpha-(Ethyl-d3)-2-oxo-1-pyrrolidineacetamide
• DTXSID50662056
• 1217851-16-5
• (-)-Levetiracetam-d3
• (2S)-2-(2-Oxopyrrolidin-1-yl)(4,4,4-~2~H_3_)butanamide

• Inchi： 1S/C8H14N2O2/c1-2-6(8(9)12)10-5-3-4-7(10)11/h6H,2-5H2,1H3,(H2,9,12)/t6-/m0/s1/i1D3
• InChI Key： HPHUVLMMVZITSG-FYFSCIFKSA-N
• SMILES： O=C1CCCN1[C@H](C(N)=O)CC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 173.124357931g/mol
• Monoisotopic Mass: 173.124357931g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Levetiracetam-d3

Levetiracetam-d3 (CAS No. 1217851-16-5): A Comprehensive Guide to the Deuterated Antiepileptic Drug

Levetiracetam-d3, with the CAS number 1217851-16-5, is a deuterated analog of the widely used antiepileptic drug Levetiracetam. This stable isotope-labeled compound has gained significant attention in pharmaceutical research and analytical chemistry due to its unique properties and applications. As the demand for precision medicine grows, deuterated drugs like Levetiracetam-d3 are becoming increasingly important in drug development and therapeutic monitoring.

The compound Levetiracetam-d3 is specifically designed with three deuterium atoms replacing hydrogen atoms in its molecular structure. This modification makes it an invaluable tool for mass spectrometry studies and pharmacokinetic research. Researchers frequently use Levetiracetam-d3 as an internal standard when analyzing Levetiracetam concentrations in biological samples, ensuring accurate and reliable results in clinical and preclinical studies.

One of the most searched questions about Levetiracetam-d3 relates to its stability and storage conditions. Proper storage of this compound is crucial for maintaining its integrity. Levetiracetam-d3 should be stored at controlled room temperature, protected from light and moisture, in tightly sealed containers. These storage conditions help preserve the compound's stability and ensure its effectiveness as a research tool.

The pharmaceutical industry has shown growing interest in deuterated drug compounds like Levetiracetam-d3 due to their potential to improve drug metabolism and pharmacokinetic profiles. Recent studies suggest that deuterium substitution can alter a drug's metabolic pathway, potentially leading to enhanced efficacy or reduced side effects. This has made Levetiracetam-d3 not just an analytical tool, but also a subject of research for potential therapeutic applications.

Analytical chemists often search for information about the HPLC methods for Levetiracetam-d3 analysis. The compound is typically analyzed using reverse-phase high-performance liquid chromatography (HPLC) coupled with mass spectrometry. These methods are crucial for quantifying Levetiracetam and its metabolites in various biological matrices, supporting both clinical research and therapeutic drug monitoring programs.

The synthesis of Levetiracetam-d3 involves sophisticated chemical processes that incorporate deuterium atoms at specific positions in the molecule. This precise labeling is essential for maintaining the compound's utility as an internal standard. The synthetic route typically starts with deuterated precursors and employs specialized techniques to ensure high isotopic purity, making Levetiracetam-d3 a valuable but relatively expensive research chemical.

In the context of epilepsy research, Levetiracetam-d3 plays a critical role in understanding the pharmacokinetics of its parent compound. Many researchers are investigating whether deuterium substitution could potentially lead to improved versions of Levetiracetam with better metabolic stability or reduced side effects. These investigations are part of broader efforts to develop next-generation antiepileptic drugs with enhanced therapeutic profiles.

The quality control of Levetiracetam-d3 is another frequently searched topic. Reputable manufacturers provide comprehensive certificates of analysis that include data on isotopic purity, chemical purity, and absence of impurities. These quality parameters are crucial for researchers who rely on Levetiracetam-d3 for sensitive analytical applications where even minor impurities could affect results.

Recent advancements in analytical technology have increased the demand for high-quality isotope-labeled standards like Levetiracetam-d3. The development of more sensitive mass spectrometers has created a need for precisely labeled compounds that can serve as reliable references in quantitative analyses. This trend is expected to continue as analytical techniques become increasingly sophisticated in both research and clinical settings.

For researchers working with Levetiracetam-d3, understanding its solubility and handling characteristics is essential. The compound is typically soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but its solubility in water is limited. These properties influence how the compound is prepared for analytical applications and should be considered when designing experiments.

The market for deuterated pharmaceutical standards including Levetiracetam-d3 has been growing steadily. This growth reflects the expanding applications of mass spectrometry in drug development and therapeutic monitoring. Pharmaceutical companies, contract research organizations, and academic institutions are all significant consumers of these specialized compounds, driving innovation in their production and application.

Looking to the future, Levetiracetam-d3 and similar deuterated compounds are likely to play an even greater role in pharmaceutical research. As personalized medicine approaches gain traction, the need for precise drug monitoring tools will increase. Additionally, the potential therapeutic benefits of deuterium substitution continue to be explored, suggesting that Levetiracetam-d3 may have applications beyond its current use as an analytical standard.

In conclusion, Levetiracetam-d3 (CAS 1217851-16-5) represents an important tool in modern pharmaceutical research and analytical chemistry. Its applications in drug development, therapeutic monitoring, and basic research make it a valuable compound for scientists working in epilepsy research and beyond. As technology advances and our understanding of deuterium's effects on drug molecules grows, the significance of Levetiracetam-d3 is likely to increase, solidifying its position as a key compound in pharmaceutical sciences.